![molecular formula C13H23NO4 B6162477 rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis CAS No. 2165861-89-0](/img/no-structure.png)
rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis
Overview
Description
Rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis (Rac-3-CPA) is a chemical compound with a cyclopentyl ring containing a tert-butoxycarbonyl group at the 3-position. It is a chiral compound, meaning it has two distinct forms, cis and trans. This molecule has been studied extensively in recent years due to its potential applications in biochemical research and drug development.
Mechanism of Action
Rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis acts as a chiral auxillary in asymmetric synthesis by forming a complex with a chiral substrate, which then serves as a catalyst for the reaction. The complex is formed by the interaction between the carbonyl group of the compound and the chiral substrate, allowing the reaction to proceed in a stereoselective manner.
Biochemical and Physiological Effects
rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis has been studied for its potential use in the development of pharmaceuticals, as it has been shown to have a high degree of selectivity for certain enzymes. In particular, it has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, it has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the activity of the enzyme cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
Rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis has several advantages when used in laboratory experiments. It is a relatively inexpensive compound, and it is easy to obtain and store. Additionally, it has a high degree of selectivity for certain enzymes, making it useful for biochemical research. However, it is important to note that the compound is highly sensitive to light and air, and should be stored in a dark, airtight container.
Future Directions
There are several potential future directions for research involving rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis. First, further research into its potential use as an anti-inflammatory agent could be conducted. Additionally, further research into its potential use as an inhibitor of acetylcholinesterase could be conducted. Finally, further research into its potential use in the development of pharmaceuticals could be conducted.
Synthesis Methods
Rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis can be synthesized using a variety of methods, including the Wittig reaction, the Ugi reaction, and the Horner-Wadsworth-Emmons reaction. The Wittig reaction involves the formation of a phosphonium ylide intermediate, which is then reacted with a carbonyl compound to form the desired product. The Ugi reaction involves the reaction of four different building blocks to form the desired product. The Horner-Wadsworth-Emmons reaction involves the formation of an aldehyde intermediate, which is then reacted with a ketone to form the desired product.
Scientific Research Applications
Rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis has been studied extensively in recent years due to its potential applications in biochemical research and drug development. It has been used as a chiral auxillary in asymmetric synthesis, as a reagent in organic synthesis, and as a catalyst in organic reactions. It has also been studied for its potential use in the development of pharmaceuticals, as it has been shown to have a high degree of selectivity for certain enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis involves the protection of the amine group, followed by the formation of the cyclopentane ring, and then the deprotection of the amine group. The final step involves the addition of the propanoic acid group.", "Starting Materials": [ "tert-butyl carbamate", "cyclopentanone", "ethyl chloroacetate", "sodium hydride", "diethyl malonate", "methyl iodide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "3-bromopropanoic acid" ], "Reaction": [ "tert-butyl carbamate is reacted with ethyl chloroacetate and sodium hydride to form tert-butyl N-(ethoxycarbonyl)carbamate", "cyclopentanone is reacted with diethyl malonate and methyl iodide to form 3-(1-methylethylidene)cyclopentanone", "tert-butyl N-(ethoxycarbonyl)carbamate is reacted with 3-(1-methylethylidene)cyclopentanone and sodium borohydride to form (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentanol", "(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentanol is reacted with hydrochloric acid to form (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl chloride", "(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl chloride is reacted with sodium hydroxide and 3-bromopropanoic acid to form rac-3-[(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentyl]propanoic acid, cis" ] } | |
CAS RN |
2165861-89-0 |
Molecular Formula |
C13H23NO4 |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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